Cas no 2172455-61-5 (5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172455-61-5
• MF: C₈H₁₂F₂N₄O₃
• MW: 250.202688217163
• CID: 6269027
• PubChem ID: 165786607
• Update Time: 2025-07-19

5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1594019
• 2172455-61-5
• 5-(difluoromethyl)-1-[2-(2-hydroxyethoxy)ethyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C8H12F2N4O3/c9-7(10)6-5(8(11)16)12-13-14(6)1-3-17-4-2-15/h7,15H,1-4H2,(H2,11,16)
• InChI Key： DWTYRPCZQFABER-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1CCOCCO)F

Computed Properties

• Exact Mass: 250.08774658g/mol
• Monoisotopic Mass: 250.08774658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 103Ų

Additional information on 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172455-61-5)

5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2172455-61-5, belongs to a class of molecules known for their versatile applications in medicinal chemistry. The structural features of this compound, particularly its triazole ring and the presence of both difluoromethyl and hydroxyethoxy substituents, make it a promising candidate for further exploration in drug discovery and development.

The triazole moiety is a key pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide, the difluoromethyl group contributes to lipophilicity and electronic properties that can influence receptor interactions. Additionally, the hydroxyethoxy side chain introduces polarity and hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such triazole-based compounds in targeting various biological pathways. Studies suggest that modifications at the 4-carboxamide position can fine-tune pharmacokinetic properties, making this compound an attractive scaffold for designing novel therapeutic agents. The combination of these structural elements positions 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide as a versatile building block for further derivatization.

In the context of drug discovery, the pharmaceutical industry has increasingly focused on developing small molecules with improved efficacy and reduced side effects. The unique structural attributes of this compound make it a valuable asset in medicinal chemistry libraries. Researchers have leveraged its framework to explore interactions with enzymes and receptors involved in inflammatory diseases, cancer, and infectious disorders. The difluoromethyl group, in particular, has been shown to enhance binding affinity in several protein targets, a phenomenon attributed to its ability to stabilize transition states and improve metabolic resilience.

Moreover, the hydroxyethoxy side chain not only enhances solubility but also allows for further functionalization through ether linkages. This flexibility enables chemists to tailor the compound’s properties for specific applications. For instance, modifications at the carboxamide position can introduce additional hydrogen bonding or ionic interactions with biological targets. Such modifications are critical for optimizing drug-like characteristics such as solubility, permeability, and bioavailability.

Current research in synthetic organic chemistry has emphasized the development of efficient methodologies for constructing complex heterocyclic frameworks like triazoles. The synthesis of 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide exemplifies these advancements. Modern synthetic strategies have enabled the rapid assembly of this molecule through multi-step reactions involving cyclization and functional group transformations. These techniques not only improve yield but also allow for scalable production suitable for preclinical studies.

The integration of machine learning and artificial intelligence into drug discovery workflows has further accelerated the exploration of novel compounds like this one. Predictive models can now identify promising scaffolds based on structural features alone, significantly reducing the time required to screen potential candidates. In one notable study published last year, researchers employed computational tools to predict binding affinities of various triazole derivatives against a panel of kinases associated with cancer pathways. The results underscored the therapeutic potential of compounds featuring similar motifs found in 5-(difluoromethyl)-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide.

Preclinical investigations have begun to unravel the biological activity of this compound. Initial assays suggest that it exhibits inhibitory effects on certain enzymes implicated in metabolic disorders. The presence of both electron-withdrawing (e.g., difluoromethyl) and electron-donating (e.g., hydroxyl) groups allows for fine-tuning of reactivity and interaction profiles with biological targets. Such dual functionality is often sought after in drug design as it can lead to higher selectivity and potency.

The chemical stability of this compound is another area of interest. Triazole derivatives are known for their robustness under various conditions; however, introducing polar functional groups like hydroxyl ethers necessitates careful consideration during synthesis and storage to prevent degradation. Recent improvements in synthetic methodologies have addressed these challenges by employing protective groups or optimizing reaction conditions to maintain structural integrity throughout the synthetic process.

Future directions in research may explore derivatization strategies aimed at enhancing pharmacological properties further. For example, introducing additional heterocycles or aromatic rings could expand binding interactions beyond current targets while maintaining overall bioactivity. Additionally, fluorine substitution patterns, such as varying positions or quantities at different sites within the molecule, could provide insights into structure-function relationships that might guide next-generation drug design efforts.

The growing emphasis on sustainable chemistry also influences how such compounds are synthesized today; efforts toward greener methodologies aim not only at reducing waste but also improving efficiency without compromising quality—a critical aspect when scaling up production from lab-scale batches used during discovery phases toward clinical-grade materials required before human trials begin.